Cas no 2228535-37-1 (1-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2,2-difluorocyclopropylmethanamine)

• Product Name: 1-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2,2-difluorocyclopropylmethanamine
• CAS No: 2228535-37-1
• MF: C₁₃H₁₄ClF₂NO₂
• MW: 289.70556974411
• CID: 6015701
• PubChem ID: 165853656
• Update Time: 2025-11-07

1-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2,2-difluorocyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2,2-difluorocyclopropylmethanamine
• EN300-1970582
• 2228535-37-1
• [1-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2,2-difluorocyclopropyl]methanamine

• Inchi： 1S/C13H14ClF2NO2/c14-9-4-8(12(7-17)6-13(12,15)16)5-10-11(9)19-3-1-2-18-10/h4-5H,1-3,6-7,17H2
• InChI Key： IAJAHHSSHFQQNO-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=CC(=C1)C1(CN)CC1(F)F)OCCCO2

Computed Properties

• Exact Mass: 289.0681127g/mol
• Monoisotopic Mass: 289.0681127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 44.5Ų

Additional information on 1-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2,2-difluorocyclopropylmethanamine

Comprehensive Overview of 1-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2,2-difluorocyclopropylmethanamine (CAS No. 2228535-37-1)

The compound 1-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2,2-difluorocyclopropylmethanamine (CAS No. 2228535-37-1) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its complex structure, featuring a benzodioxepin core and a difluorocyclopropylmethanamine moiety, makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a building block for novel therapeutics, especially in the fields of neuroscience and oncology.

One of the key reasons for the growing interest in 1-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2,2-difluorocyclopropylmethanamine is its unique pharmacophore. The presence of both chloro and difluoro substituents enhances its binding affinity to specific biological targets, making it a valuable tool for studying receptor-ligand interactions. Recent studies have highlighted its potential in modulating neurotransmitter systems, which could lead to breakthroughs in treating neurological disorders such as depression and anxiety. This aligns with current trends in mental health research, where there is a high demand for innovative compounds with minimal side effects.

Another area of interest is the compound's synthetic versatility. The benzodioxepin scaffold is known for its stability and bioavailability, while the cyclopropylmethanamine group offers opportunities for further functionalization. This combination makes CAS No. 2228535-37-1 a versatile intermediate in medicinal chemistry. Researchers are actively investigating its use in creating next-generation small-molecule drugs, particularly those targeting G-protein-coupled receptors (GPCRs), which are a hot topic in modern pharmacology.

From an industrial perspective, the demand for 1-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2,2-difluorocyclopropylmethanamine is driven by its potential in precision medicine. With the rise of personalized therapies, there is a growing need for compounds that can be tailored to individual patient profiles. This molecule's modular structure allows for precise modifications, making it an attractive candidate for such applications. Additionally, its low toxicity profile and high selectivity are key factors in its favor, as safety and efficacy remain top priorities in drug development.

In the context of sustainability, the synthesis of CAS No. 2228535-37-1 has been optimized to reduce environmental impact. Green chemistry principles, such as minimizing waste and using eco-friendly solvents, are increasingly being applied in its production. This aligns with the broader shift toward sustainable practices in the pharmaceutical industry, a topic that resonates strongly with both researchers and the general public. As consumers become more environmentally conscious, the demand for sustainably produced compounds like this one is expected to rise.

Looking ahead, the future of 1-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2,2-difluorocyclopropylmethanamine appears bright. Ongoing research is exploring its potential in immunotherapy and anti-inflammatory applications, areas that are currently at the forefront of medical innovation. With its unique properties and broad applicability, this compound is poised to play a significant role in advancing scientific knowledge and improving human health. As more data becomes available, it is likely to become a staple in the toolkit of medicinal chemists and pharmacologists worldwide.